5-Bromo-2-(4-bromophenyl)-4-methylpyridine
CAS No.:
Cat. No.: VC20389314
Molecular Formula: C12H9Br2N
Molecular Weight: 327.01 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C12H9Br2N |
|---|---|
| Molecular Weight | 327.01 g/mol |
| IUPAC Name | 5-bromo-2-(4-bromophenyl)-4-methylpyridine |
| Standard InChI | InChI=1S/C12H9Br2N/c1-8-6-12(15-7-11(8)14)9-2-4-10(13)5-3-9/h2-7H,1H3 |
| Standard InChI Key | YSQMQBVKCZNJAE-UHFFFAOYSA-N |
| Canonical SMILES | CC1=CC(=NC=C1Br)C2=CC=C(C=C2)Br |
Introduction
5-Bromo-2-(4-bromophenyl)-4-methylpyridine is a complex organic compound that belongs to the pyridine family. It features a pyridine ring substituted with a bromine atom at the 5-position, a 4-bromophenyl group at the 2-position, and a methyl group at the 4-position. This unique substitution pattern imparts distinct chemical and biological properties, making it a compound of interest in various fields, including chemistry and pharmaceutical research.
Synthesis and Applications
While detailed synthesis protocols for 5-Bromo-2-(4-bromophenyl)-4-methylpyridine are not widely documented, compounds with similar structures are often synthesized through multi-step reactions involving halogenation and coupling reactions. This compound can serve as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and specialty chemicals.
Research Findings and Future Directions
Given the lack of specific research findings on 5-Bromo-2-(4-bromophenyl)-4-methylpyridine, it is essential to conduct further studies to explore its potential applications. This includes investigating its antimicrobial and anticancer properties, as well as its role in the synthesis of more complex molecules.
Data Tables
| Compound Type | Biological Activity | MIC/IC50 Value |
|---|---|---|
| Pyridine Derivatives | Antimicrobial | 0.0195 mg/mL (E. coli) |
| Pyridine Derivatives | Anticancer | 15 µM (MCF-7) |
These values are based on similar compounds and serve as a reference for potential biological activities of 5-Bromo-2-(4-bromophenyl)-4-methylpyridine.
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